Cas no 101496-03-1 (3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-)
101496-03-1 structure
Product Name:3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
CAS No:101496-03-1
MF:C15H20N2O
MW:244.332103729248
CID:139575
PubChem ID:58475
Update Time:2025-04-19
3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
- 1-Phenyl-2,3-dimethyl-4-n-butyl-5-pyrazolon
- 4-butyl-1,5-dimethyl-2-phenylpyrazol-3-one
- 4-butyl-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
- 4-butyl-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
- 4-Butylantipyrine
- ANTIPYRINE,4-BUTYL
- 101496-03-1
- DTXSID00143966
- ANTIPYRINE, 4-BUTYL-
- BRN 0205142
- 4-24-00-00147 (Beilstein Handbook Reference)
-
- Inchi: 1S/C15H20N2O/c1-4-5-11-14-12(2)16(3)17(15(14)18)13-9-7-6-8-10-13/h6-10H,4-5,11H2,1-3H3
- InChI Key: BNBDCFNLLNBTIU-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)N(C)N1C1C=CC=CC=1)CCCC
Computed Properties
- Exact Mass: 244.15800
- Monoisotopic Mass: 244.157563
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 23.6
Experimental Properties
- Density: 1.056
- Boiling Point: 340.6°Cat760mmHg
- Flash Point: 132.7°C
- Refractive Index: 1.544
- PSA: 26.93000
- LogP: 2.82700
3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
101496-03-1 (3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-) Related Products
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